molecular formula C7H11NO B8288518 1-Methyl-1,2,3,6-tetrahydropyridine-4-carboaldehyde

1-Methyl-1,2,3,6-tetrahydropyridine-4-carboaldehyde

Cat. No.: B8288518
M. Wt: 125.17 g/mol
InChI Key: GIMXSYXKTKVEQN-UHFFFAOYSA-N
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Description

1-Methyl-1,2,3,6-tetrahydropyridine-4-carboaldehyde is a useful research compound. Its molecular formula is C7H11NO and its molecular weight is 125.17 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H11NO

Molecular Weight

125.17 g/mol

IUPAC Name

1-methyl-3,6-dihydro-2H-pyridine-4-carbaldehyde

InChI

InChI=1S/C7H11NO/c1-8-4-2-7(6-9)3-5-8/h2,6H,3-5H2,1H3

InChI Key

GIMXSYXKTKVEQN-UHFFFAOYSA-N

Canonical SMILES

CN1CCC(=CC1)C=O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution prepared by dissolving 1.7 g of ethyl 1-methyl-1,2,3,6-tetrahydro-4-pyridinecarboxylate in 20 mL of tetrahydrofuran, 773 mg of lithium aluminum hydride was added, and the mixture was stirred for 1 hour at room temperature. The reaction solution was cooled to 0° C., and then sodium sulfate decahydrate was slowly added until there are no bubbles, and stirred overnight at room temperature. The insolubles were filtered and the filtrate was concentrated under reduced pressure. The obtained residue was dissolved in 40 mL of chloroform, then 2 g of manganese dioxide was added thereto, and the mixture was stirred overnight at room temperature. The insolubles were filtered through celite, the filtrate was concentrated under reduced pressure, and the resulting residue was purified by silica gel column chromatography (eluent: chloroform/methanol=100/0-90/10), to obtain 212 mg of 1-methyl-1,2,3,6-tetrahydropyridine-4-carboaldehyde [34-1] (hereinafter, referred to as the compound [34-1]).
Quantity
1.7 g
Type
reactant
Reaction Step One
Quantity
773 mg
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Name
sodium sulfate decahydrate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

A solution of 4-pyridine carboxaldehyde, O-methyloxime methiodide (32.78 g, 118 mmol) in 150 ml 50% aqueous methanol was added dropwise to a solution of sodium borohydride (7.79 g, 206 mmol) in 150 ml of aqueous 50% methanol keeping the temperature 0° C. ±5° C. After the solution was stirred one hour, some of the inorganic salts were removed by filtration and the filtrate was concentrated to a mass of oily crystals in vacuo. A portion (4.5 g) of this material was partially dissolved in boiling ethyl ether, filtered, and the filtrate treated with hydrogen chloride to give 1,2,3,6-tetrahydro-1-methyl-4-pyridine carboxaldehyde, O-methyloxime, hydrochloride (2.35 g), mp 212°-214° C.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
O-methyloxime methiodide
Quantity
32.78 g
Type
reactant
Reaction Step One
Quantity
7.79 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One

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